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Compound of Interest

Compound Name: cis-11-Eicosenamide

Cat. No.: B078611 Get Quote

Technical Support Center: cis-11-Eicosenamide
This guide provides researchers, scientists, and drug development professionals with practical

solutions for handling the waxy solid, cis-11-Eicosenamide.

Frequently Asked Questions (FAQs)
Q1: What is cis-11-Eicosenamide and what are its key physical properties?

A1: cis-11-Eicosenamide (also known as Gondamide) is a long-chain, unsaturated primary

fatty acid amide. At room temperature, it is a crystalline, waxy solid. Its waxy nature is the

primary source of handling challenges in a laboratory setting. Key physical and chemical

properties are summarized in the table below.

Table 1: Physical and Chemical Properties of cis-11-Eicosenamide
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Property Value Reference

CAS Number 10436-08-5

Molecular Formula C₂₀H₃₉NO

Molecular Weight 309.53 g/mol

Melting Point
79 °C (can range from 75-80

°C)

Boiling Point 448.4 °C (at 760 mmHg)

Appearance Crystalline waxy solid

| Purity | Typically ≥95% | |

Q2: How should I properly store cis-11-Eicosenamide?

A2: For long-term stability, it is recommended to store cis-11-Eicosenamide in a refrigerator at

2-8°C. Ensure the container is tightly sealed to protect it from moisture and atmospheric

contaminants. For solutions in organic solvents, storage at -20°C or -80°C is advisable to

minimize degradation.

Q3: What are the primary safety precautions when handling this compound?

A3: Standard laboratory safety protocols should be followed. This includes using personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. While specific

toxicity data is limited, it is prudent to handle the compound in a well-ventilated area or a

chemical fume hood to avoid inhalation of any fine particulates.

Troubleshooting Guide
Q4: I'm finding it difficult to accurately weigh the waxy solid. What is the best method?

A4: The waxy and static-prone nature of cis-11-Eicosenamide can make direct weighing

challenging. Here are two effective approaches:
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Weighing by Difference: Weigh the sealed vial containing the compound. Using a clean

spatula, transfer an approximate amount of the solid into your receiving vessel. Reweigh the

original vial. The difference in weight is the exact amount of compound transferred.

Create a Concentrated Stock Solution: Dissolve the entire contents of the vial in a precise

volume of a suitable organic solvent (see Q5) to create a stock solution of known

concentration. This method is highly recommended as it bypasses the difficulties of weighing

small amounts of the waxy solid for each experiment and allows for easy dispensing of

precise quantities.

Q5: My cis-11-Eicosenamide is not dissolving. What solvents are effective and how can I

improve solubility?

A5: cis-11-Eicosenamide is a lipophilic molecule with very poor solubility in water (estimated

at 0.004572 mg/L at 25°C). It requires non-polar or moderately polar organic solvents for

dissolution. If you are experiencing cloudiness or precipitation, follow the troubleshooting

workflow below.
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Start: Insoluble
cis-11-Eicosenamide

Select an appropriate
organic solvent

(e.g., DMSO, DMF, Chloroform)

Vortex or stir vigorously
at room temperature

Is the solution
clear?

Sonicate in a water bath
for 10-15 minutes

No

Success:
Complete Dissolution

Yes

Is the solution
clear?

Gently warm the solution
(e.g., 40-50°C water bath)

with stirring

No

Yes

Is the solution
clear?

Yes

Re-evaluate:
Consider a different solvent

or higher solvent volume

No

Click to download full resolution via product page

Troubleshooting workflow for dissolving waxy cis-11-Eicosenamide.
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Table 2: Solubility Characteristics of cis-11-Eicosenamide

Solvent Type Solubility Notes

Water Aqueous
Insoluble (0.004572 mg/L,
est.)

Dimethyl Sulfoxide (DMSO) Polar Aprotic
Reported to be an effective

solvent.

Dimethylformamide (DMF) Polar Aprotic
Soluble, may require gentle

heating.

Chloroform, Dichloromethane Chlorinated

Good solubility is expected

due to the non-polar nature of

the compound.

Toluene, Xylene Aromatic

Good solubility is expected;

often used for similar waxy

amides.

| Ethanol, Methanol | Polar Protic | Sparingly soluble; may require heating and result in a lower

concentration. |

Q6: My compound appears to be degrading after being in solution. How can I ensure its

stability?

A6: cis-11-Eicosenamide has two primary points of chemical instability: the amide bond and

the cis-double bond.

Prevent Hydrolysis: The amide bond can be hydrolyzed under strongly acidic or basic

conditions. Avoid preparing solutions in acidic or basic media. If your experimental buffer is

outside the neutral pH range, prepare the stock solution in an organic solvent and add it to

the buffer immediately before use to minimize exposure time.

Prevent Oxidation: The cis-double bond is susceptible to oxidation. To prevent this, use

fresh, high-purity solvents. If long-term storage in solution is required, consider using

solvents that have been degassed and storing the solution under an inert atmosphere (e.g.,

nitrogen or argon) at -80°C.
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Reactants

Productscis-11-Eicosenamide

(11Z)-icos-11-enoic acid

 Hydrolysis 

Strong Acid (H⁺)
or

Strong Base (OH⁻)

Ammonia (NH₃)
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To cite this document: BenchChem. [Handling challenges with waxy solid cis-11-
Eicosenamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078611#handling-challenges-with-waxy-solid-cis-11-
eicosenamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

